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Synthesis, Stability, and Cross-Coupling Utility in Drug Discovery

Executive Summary

(4-Acetyl-2-fluorophenyl)boronic acid (CAS 1022154-78-4) is a specialized organoboron
reagent critical to modern medicinal chemistry. It serves as a robust building block for
introducing the 4-acetyl-2-fluorophenyl pharmacophore—a structural motif often employed to
modulate lipophilicity and metabolic stability in kinase inhibitors and receptor antagonists. This
guide provides an authoritative technical analysis of its chemical identity, validated synthesis
pathways, and optimized cross-coupling protocols.

Part 1: Chemical Identity & Physical Properties

The precise identification of this compound is essential due to the existence of multiple
regioisomers (e.g., 4-acetyl-3-fluorophenylboronic acid). The data below establishes the
definitive profile for the 4-acetyl-2-fluoro isomer.

Table 1: Physicochemical Profile
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Property Specification

Chemical Name (4-Acetyl-2-fluorophenyl)boronic acid
CAS Number 1022154-78-4

Molecular Formula CsHsBFOs3

Molecular Weight 181.96 g/mol

Appearance Off-white to pale yellow solid

Soluble in MeOH, DMSO, DMF; sparingly

Solubilit
y soluble in water

SMILES CC(=0)clccce(B(0)O)c(F)c1

1-(4-Bromo-3-fluorophenyl)ethanone (CAS

Key Precursor
304445-49-6)

Part 2: Synthetic Pathway (Expertise & Experience)

The Challenge: Direct lithiation of 4'-fluoroacetophenone is chemically non-viable because the
organolithium intermediate attacks the ketone carbonyl, leading to tertiary alcohol side
products.

The Solution: The industry-standard "Self-Validating" route utilizes Miyaura Borylation. This
palladium-catalyzed method tolerates the sensitive ketone functionality. The synthesis
proceeds via the 4-bromo-3-fluoroacetophenone precursor, converting the aryl bromide to a
boronate ester, followed by oxidative hydrolysis.

Validated Synthesis Scheme

The following workflow describes the conversion of 1-(4-Bromo-3-fluorophenyl)ethanone to the
target boronic acid.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532630?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

v T

1-(4-Bromo-3-fluorophenyl) ) ) Pinacol Ester o ) (4-Acetyl-2-fluorophenyl)
Miyaura Borylation " Oxidative Hydrolysis q q
ethanone Intermediate boronic acid
(CAS 304445-49-6) (CAS 1807685-51-3) )  ____- w»\ (CAS 1022154-78-4)

|
Nalo4 / HCl | o emmmmm=== T

THF/H20 o

Bis(pinacolato)diboron
Pd(dppf)CI2, KOAc
1,4-Dioxane, 90°C

Click to download full resolution via product page

Figure 1: Palladium-catalyzed synthesis avoiding ketone side-reactions.

Part 3: Cross-Coupling Utility (Trustworthiness)

The primary application of CAS 1022154-78-4 is in Suzuki-Miyaura Cross-Coupling. The
presence of the ortho-fluorine atom introduces steric and electronic effects that can retard
transmetalation. The protocol below uses a high-activity catalyst system to overcome this
kinetic barrier.

Self-Validating Experimental Protocol
Obijective: Coupling (4-Acetyl-2-fluorophenyl)boronic acid with an Aryl Bromide (Ar-Br).

e Reagent Loading:

[¢]

In a reaction vial, charge Aryl Bromide (1.0 equiv).

[e]

Add (4-Acetyl-2-fluorophenyl)boronic acid (1.2 equiv).

o

Add Pd(dppf)Cl2-CH2Cl2 (0.05 equiv). Note: The dppf ligand prevents dehalogenation of
the substrate.

o

Add K2COs (2.0 equiv).

¢ Solvent System:
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o Add a degassed mixture of 1,4-Dioxane/Water (4:1 v/v).

o Validation Check: The presence of water is strictly required to activate the boronic acid via
the formation of a hydroxyboronate species [Ar-B(OH)s]~.

e Reaction Conditions:

o Seal the vial and heat to 90°C for 4-12 hours.

o Monitoring: Monitor via LC-MS. The target mass should be M(product) + H*.
o Workup:

o Cool to room temperature.[1] Dilute with EtOAC.

o Wash with brine, dry over Na=SOa4, and concentrate.

o Purify via silica gel chromatography.

Catalytic Cycle Visualization

Understanding the cycle ensures troubleshooting capability. The Transmetalation step is the
critical bottleneck for this ortho-substituted boronic acid.
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Figure 2: The Suzuki-Miyaura catalytic cycle highlighting the critical Transmetalation step.

Part 4: Handling & Stability

Boroxine Formation: Like most boronic acids, CAS 1022154-78-4 exists in equilibrium with its
cyclic trimeric anhydride (boroxine).[2][1][3]

e Observation: NMR spectra in CDCIz may show broadened peaks due to this equilibrium.

o Correction: Add a drop of D20 to the NMR tube to shift the equilibrium entirely to the
monomeric acid species for clear characterization.

o Storage: Store at 2-8°C. Keep container tightly sealed to prevent varying hydration states,
which complicates stoichiometric calculations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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